Cas no 141-04-8 (Diisobutyl adipate)

• Product Name: Diisobutyl adipate
• CAS No: 141-04-8
• MF: C₁₄H₂₆O₄
• MW: 258.353845119476
• MDL: MFCD00053722
• CID: 36457
• PubChem ID: 87562257
• Update Time: 2025-11-02

Diisobutyl adipate Chemical and Physical Properties

Names and Identifiers

• Diisobutyl adipate
• Adipic acid diisobutyl ester
• bis(2-methylpropyl) hexanedioate
• DIBA
• Hexanedioic acid 1,6-bis(2-methylpropyl) ester
• NSC 6343
• Hexanedioic acid bis(2-methylpropyl) ester
• DBE-IB
• ftaflexdiba
• Plasthall DIBA
• isobutyladipate
• Diisobutyladipat
• Ftaflex diba
• Isobutyl adipate
• DIISOBUTYL ADIPATE [HSDB]
• EINECS 205-450-3
• di(2-methyl-1-propyl) adipate
• Diisobutyl adipate, 99%
• CHEBI:34708
• CAS-141-04-8
• Adipic acid bis(2methylpropyl) ester
• NSC-6343
• NCGC00248003-01
• Adipic acid, bis(2-methylpropyl) ester
• FEMA NO. 4475
• Bis(2-methylpropyl) ester
• Hexanedioic acid, bis(2-methylpropyl) ester
• DUB DIBA
• HSDB 345
• Bis(2methylpropyl) hexanedioate
• CS-0090816
• A0706
• Hexanedioic acid, diisobutyl ester
• AI3-00995
• 1ST002110-1000
• MATLUBE DIBA
• NSC6343
• LMFA07010834
• Adipic acid, diisobutyl ester
• 1ST002110
• Adipic acid bis(2-methylpropyl) ester
• AEC DIISOBUTYL ADIPATE
• NCGC00254278-01
• Q27116236
• CRODAMOL DIBA
• Tox21_300353
• Diisobutyl adipate, analytical standard
• SY048892
• UNII-8OPY05ZY7S
• MFCD00053722
• D97831
• 141-04-8
• 68954-45-0
• BRN 1791084
• 4-02-00-01962 (Beilstein Handbook Reference)
• DTXCID7016690
• Diisobutyl adipate Solution in Hexane, 1000mug/mL
• 1,6-bis(2-methylpropyl) hexanedioate
• SCHEMBL42941
• 8OPY05ZY7S
• HALLTRESS DIBA SPECIAL
• CCRIS 8265
• DTXSID9036690
• KAK DIBA
• CHEMBL3184260
• DIISOBUTYL ADIPATE [INCI]
• AKOS015839639
• BIDD:ER0364
• Hexanedioic acid, 1,6-bis(2-methylpropyl) ester
• diisobutyladipate
• Diisobutyl hexanedioate
• DBE-IB (Salt/Mix)
• ADIPIC ACID DI-ISO-BUTYL ESTER
• NS00008384
• Hexanedioic acid, bis(2methylpropyl) ester
• Di-iso-butyl adipate
• 205-450-3
• MSK002110-1000
• MSK002110
• Diisobutyl adipate Solution in Hexane, 1000?g/mL

• MDL： MFCD00053722
• Inchi： 1S/C14H26O4/c1-11(2)9-17-13(15)7-5-6-8-14(16)18-10-12(3)4/h11-12H,5-10H2,1-4H3
• InChI Key： RDOFJDLLWVCMRU-UHFFFAOYSA-N
• SMILES： CC(COC(CCCCC(OCC(C)C)=O)=O)C

Computed Properties

• Exact Mass: 258.18300
• Monoisotopic Mass: 258.183109
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 18
• Rotatable Bond Count: 11
• Complexity: 220
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Surface Charge: 0
• Tautomer Count: nothing
• XLogP3: 3.2
• Topological Polar Surface Area: 52.6

Experimental Properties

• Color/Form: Colorless liquid
• Density: 0.954 g/mL at 25 °C(lit.)
• Melting Point: -17°C
• Boiling Point: 293 °C(lit.)
• Flash Point: Degrees Fahrenheit:>235.4°F
  Degrees Celsius:>113°C
  
• Refractive Index: n20/D 1.432(lit.)
• PSA: 52.60000
• LogP: 2.94520
• Solubility: Insoluble in water, soluble in most organic solvents.

Diisobutyl adipate Security Information

• Prompt：warning
• Hazard Statement： H316-H320
• Warning Statement： P264-P305+P351+P338+P337+P313-P332+P313
• Hazardous Material transportation number：NONH for all modes of transport
• WGK Germany：1
• Hazard Category Code： 36/37/38
• Safety Instruction： S26; S36/37/39
• RTECS：AV1480000
• Safety Term：S26-S36/37/39
• Risk Phrases：R36/37/38
• TSCA：Yes

Related Categories

• Solvents and Organic Chemicals Organic Compounds Lipids and lipid-like molecules Fatty Acyls Fatty acid esters
• Material Chemicals High Polymer Materials

Additional information on Diisobutyl adipate

Comprehensive Guide to Diisobutyl Adipate (CAS No. 141-04-8): Properties, Applications, and Sustainability Trends

Diisobutyl adipate (CAS No. 141-04-8), often abbreviated as DIBA, is a versatile ester widely recognized for its excellent solvency, low volatility, and biocompatibility. As a plasticizer and emollient, it plays a critical role in industries ranging from cosmetics to polymers. This article delves into its chemical properties, industrial applications, and alignment with modern sustainable chemistry trends, addressing frequently searched queries like "is diisobutyl adipate safe" and "diisobutyl adipate vs. phthalates."

The molecular structure of diisobutyl adipate consists of two isobutyl groups esterified with adipic acid, contributing to its low viscosity and high stability. Its CAS No. 141-04-8 ensures precise identification in regulatory and safety databases. Unlike traditional phthalate-based plasticizers, DIBA is increasingly favored for its low toxicity profile, making it a popular choice in eco-friendly formulations. Recent Google Trends data highlights growing searches for "non-toxic plasticizers" and "biodegradable esters," positioning DIBA as a future-forward solution.

In the cosmetics industry, diisobutyl adipate acts as a lightweight skin-conditioning agent, often found in sunscreens, lotions, and makeup removers. Its rapid absorption and non-greasy feel address consumer demands for "clean beauty ingredients." Meanwhile, in polymer applications, it enhances flexibility in PVC and synthetic rubbers without compromising thermal resistance—a key concern for manufacturers exploring "phthalate-free alternatives."

Environmental considerations further elevate DIBA's relevance. With rising searches for "green chemistry solutions," its biodegradability (OECD 301B compliant) and minimal aquatic toxicity align with global regulations like REACH and EPA standards. A 2023 study highlighted its potential in renewable material formulations, resonating with circular economy goals.

From a technical standpoint, diisobutyl adipate exhibits a boiling point of 296°C and a flash point above 150°C, ensuring safety in high-temperature processes. Its compatibility with UV stabilizers and antioxidants makes it ideal for outdoor applications, answering niche queries like "best plasticizer for weather-resistant coatings."

As industries pivot toward sustainable additives, CAS No. 141-04-8 stands out for its balance of performance and environmental responsibility. Whether formulating fragrance fixatives or flexible packaging, DIBA offers a science-backed answer to evolving market needs—proving that innovation and sustainability can coexist.